Cas no 380195-48-2 ((4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 4-chlorobenzoate)

• Product Name: (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 4-chlorobenzoate
• CAS No: 380195-48-2
• MF: C₁₅H₁₀ClN₃O₃
• MW: 315.711202144623
• CID: 6074561
• PubChem ID: 694201
• Update Time: 2025-07-20

(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 4-chlorobenzoate
• (4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 4-chlorobenzoate
• Benzoic acid, 4-chloro-, (4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl ester
• F0624-0062
• 380195-48-2
• AKOS000536145
• Z19702385
• (4-oxo-1,2,3-benzotriazin-3-yl)methyl 4-chlorobenzoate
• Oprea1_397400
• Oprea1_704106

• Inchi： 1S/C15H10ClN3O3/c16-11-7-5-10(6-8-11)15(21)22-9-19-14(20)12-3-1-2-4-13(12)17-18-19/h1-8H,9H2
• InChI Key： KPFVLQBGMOZJML-UHFFFAOYSA-N
• SMILES： C(OCN1C(=O)C2=CC=CC=C2N=N1)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 315.0410689g/mol
• Monoisotopic Mass: 315.0410689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 4-chlorobenzoate

Comprehensive Overview of (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 4-chlorobenzoate (CAS No. 380195-48-2)

The compound (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 4-chlorobenzoate (CAS No. 380195-48-2) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure, combining a benzotriazinone core with a 4-chlorobenzoate ester, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, especially in targeting enzyme inhibition and modulating biological pathways.

In recent years, the demand for heterocyclic compounds like (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 4-chlorobenzoate has surged due to their versatility in medicinal chemistry. The benzotriazinone moiety is known for its role in forming hydrogen bonds, which is critical for binding to biological targets. Meanwhile, the 4-chlorobenzoate group enhances the molecule's lipophilicity, improving its membrane permeability—a key factor in drug design. This dual functionality positions the compound as a promising candidate for developing novel therapeutics.

From an industrial perspective, the synthesis of CAS No. 380195-48-2 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields. Chemists frequently employ techniques such as esterification and cyclization to construct its intricate framework. The compound's stability under various pH conditions further broadens its utility in formulation development, a topic frequently searched by professionals in the field.

Environmental and sustainability concerns have also driven interest in (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 4-chlorobenzoate. Researchers are exploring greener synthesis routes, such as catalytic methods or solvent-free reactions, to minimize waste. This aligns with the growing trend of green chemistry, a hot topic in both academic and industrial circles. Additionally, the compound's biodegradability and ecotoxicological profile are under scrutiny to ensure compliance with global regulatory standards.

Another area of focus is the compound's potential role in crop protection. The 4-chlorobenzoate moiety is structurally similar to certain agrochemicals, sparking investigations into its use as a precursor for pesticide development. Given the rising demand for sustainable agriculture, this application could address pressing challenges like pest resistance and environmental impact—a subject frequently queried in search engines.

Analytical characterization of CAS No. 380195-48-2 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for regulatory submissions. The compound's spectral data is often shared in open-access databases, facilitating collaboration among researchers worldwide—a practice highly valued in the era of open science.

In conclusion, (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 4-chlorobenzoate represents a fascinating intersection of chemistry, biology, and environmental science. Its multifaceted applications, from drug discovery to agrochemical innovation, underscore its importance in modern research. As scientific inquiries into heterocyclic scaffolds and sustainable synthesis continue to grow, this compound is poised to remain a focal point of interdisciplinary studies.